(2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate

• CAS No.: 58359-80-1
• Molecular Formula: C24H20NO5P
• Molecular Weight: 433.4 g/mol
• IUPAC Name: (2,5-dihydroxyphenyl)-triphenylphosphanium;nitrate
• InChI: InChI=1S/C24H19O2P.NO3/c25-19-16-17-23(26)24(18-19)27(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22;2-1(3)4/h1-18H,(H-,25,26);/q;-1/p+1
• InChI Key: UFJBDQMKNYKTEZ-UHFFFAOYSA-O
• Canonical SMILES: C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=C(C=CC(=C4)O)O.[N+](=O)([O-])[O-]

Description

(2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate is a chemical compound with the molecular formula C24H20O2P It is known for its unique structure, which includes a phosphonium center bonded to a 2,5-dihydroxyphenyl group and three phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate typically involves the reaction of triphenylphosphine with 2,5-dihydroxybenzaldehyde under specific conditions. The reaction proceeds through the formation of a phosphonium salt, which is then converted to the nitrate form. The reaction conditions often include the use of solvents such as dichloromethane and the presence of a base like sodium hydroxide to facilitate the formation of the phosphonium salt .

Industrial Production Methods

Industrial production methods for (2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate are not well-documented, but they likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity of the product. The use of continuous flow reactors and automated synthesis systems could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: It can be reduced to form phosphines.

Substitution: The phenyl groups can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and electrophiles like alkyl halides for substitution reactions. The reactions are typically carried out under controlled temperatures and in inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions include triphenylphosphine oxide, reduced phosphines, and substituted phosphonium salts

Scientific Research Applications

(2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate has several scientific research applications, including:

Chemistry: It is used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Medicine: It is being investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: The compound is used in the production of specialty chemicals and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of (2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to metal centers in enzymes and altering their activity. It can also interact with biological membranes, affecting their permeability and function. The pathways involved in these interactions include coordination chemistry and redox reactions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate include:

• (2,5-Diethoxyphenyl)(triphenyl)phosphanium iodide
• (2,5-Dihydroxyphenyl) diphenylphosphine oxide
• Triphenylphosphine derivatives

Uniqueness

What sets (2,5-Dihydroxyphenyl)(triphenyl)phosphanium nitrate apart from these similar compounds is its unique combination of a phosphonium center with a 2,5-dihydroxyphenyl group.